Cas no 954242-13-8 (N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide
• CAS No: 954242-13-8
• MF: C₁₉H₂₂FN₃O₂
• MW: 343.39528799057
• CID: 6287614
• PubChem ID: 16892003
• Update Time: 2025-05-30

N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide
• N-[3-[4-(dimethylamino)phenyl]propyl]-N'-(4-fluorophenyl)oxamide
• AKOS024490790
• F5021-0793
• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(4-fluorophenyl)oxalamide
• 954242-13-8
• N-{3-[4-(dimethylamino)phenyl]propyl}-N'-(4-fluorophenyl)ethanediamide

• Inchi： 1S/C19H22FN3O2/c1-23(2)17-11-5-14(6-12-17)4-3-13-21-18(24)19(25)22-16-9-7-15(20)8-10-16/h5-12H,3-4,13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： PDPZXPDZVAVUBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(NCCCC1C=CC(=CC=1)N(C)C)=O)=O

Computed Properties

• Exact Mass: 343.16960512g/mol
• Monoisotopic Mass: 343.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.4Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide

Comprehensive Overview of N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide (CAS No. 954242-13-8)

N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide (CAS No. 954242-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its dimethylamino and fluorophenyl functional groups, which contribute to its distinctive chemical properties and reactivity.

The compound's CAS number 954242-13-8 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its systematic name, N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide, reflects its intricate structure, which includes a dimethylamino phenylpropyl moiety linked to a fluorophenyl group via an ethanediamide bridge. This structural complexity makes it a valuable subject for studies on molecular interactions and drug design.

In recent years, the demand for N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide has risen due to its potential role in targeting specific biochemical pathways. For instance, its fluorophenyl component is often associated with enhanced binding affinity in receptor studies, a topic frequently searched by researchers in medicinal chemistry. Additionally, the dimethylamino group is known to influence the compound's solubility and pharmacokinetic properties, making it a focal point in drug formulation research.

One of the most searched questions related to this compound is its synthetic pathway. The synthesis of N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide typically involves multi-step organic reactions, including amide bond formation and functional group modifications. Researchers often look for optimized synthetic protocols to improve yield and purity, which are crucial for its application in high-throughput screening and preclinical studies.

Another hot topic is the compound's potential biological activity. Preliminary studies suggest that N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide may interact with certain enzymes or receptors, though detailed mechanistic studies are still underway. This aligns with the growing interest in targeted therapy and precision medicine, where compounds with specific functional groups are designed to modulate biological targets with high selectivity.

The market dynamics for CAS No. 954242-13-8 are also worth noting. As a research chemical, it is primarily supplied by specialized manufacturers catering to pharmaceutical and academic institutions. The compound's niche application means that its availability is often limited to small-scale batches, driving interest in scalable synthesis methods. This is a recurring theme in forums and discussions among synthetic chemists.

From a safety and handling perspective, N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its stability and prevent degradation. Researchers often search for storage conditions and handling guidelines to ensure optimal use in experiments.

In summary, N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)ethanediamide (CAS No. 954242-13-8) is a compound of significant interest in modern chemical and pharmaceutical research. Its unique structure, potential biological applications, and synthetic challenges make it a recurring subject in scientific inquiries. As research progresses, this compound may find broader utility in drug discovery and biochemical studies, further solidifying its importance in the field.